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Introduction

Amidosulfuron is a selective post-emergence herbicide belonging to the sulfonylurea
chemical family. It is primarily used to control a wide range of broadleaf weeds in cereal crops,
linseed, and grassland. Its mode of action is the inhibition of the enzyme acetolactate synthase
(ALS), which is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and
isoleucine) in plants.[1] While effective in targeting weeds, it is imperative to understand its
toxicological profile concerning non-target organisms to assess its environmental risk. This
technical guide provides a comprehensive overview of the toxicological effects of
Amidosulfuron on various non-target organisms, supported by quantitative data, detailed
experimental protocols, and visual representations of key biological and experimental
processes.

Data Presentation: Quantitative Toxicity Data

The following tables summarize the acute and chronic toxicity of Amidosulfuron to a range of
non-target organisms. Data is presented as LC50 (lethal concentration for 50% of the test
population), LD50 (lethal dose for 50% of the test population), EC50 (effective concentration
causing a 50% response), and NOEC (no observed effect concentration), among other relevant
endpoints.

Table 1: Toxicity of Amidosulfuron to Aquatic Organisms
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Species Endpoint Value (mgl/L) Test Duration Reference

Fish

Oncorhynchus
mykiss (Rainbow  96-h LC50 >100 96 hours [21[314]
Trout)

Aquatic
Invertebrates

Daphnia magna 48-h EC50

o >100 48 hours
(Water Flea) (Immobilisation)
Daphnia magna 21-d NOEC
) 10 21 days
(Water Flea) (Reproduction)
Aquatic Plants
Pseudokirchnerie
, 72-h ErC50
lla subcapitata 0.83 72 hours
(Growth Rate)
(Green Algae)
Lemna gibba 7-d ErC50
0.034 7 days
(Duckweed) (Growth Rate)

Table 2: Toxicity of Amidosulfuron to Terrestrial Invertebrates
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Species Endpoint Value Test Duration Reference
Honeybees
Apis mellifera 48-h Acute Oral

>100 u g/bee 48 hours
(Honeybee) LD50
Apis mellifera 48-h Acute

>100 p g/bee 48 hours
(Honeybee) Contact LD50
Earthworms
Eisenia fetida 14-d LC50 >1000 mg/kg soil 14 days

o _ 56-d NOEC _
Eisenia fetida ] 100 mg/kg soll 56 days
(Reproduction)

Table 3: Toxicity of Amidosulfuron to Birds

Species Endpoint Value (mgl/kg bw) Reference

Colinus virginianus
(Bobwhite Quail)

Acute Oral LD50 >2000

Anas platyrhynchos

Dietary LC50 (5-da >5000 ppm
(Mallard Duck) Y ( y) PP

Table 4: Toxicity of Amidosulfuron to Non-Target Terrestrial Plants

Test Type Endpoint Value (g a.i./ha) Reference
Vegetative Vigour ER50 0.07 - >30
Seedling Emergence ERS50 1.08 - >30

Experimental Protocols

The toxicological data presented in this guide are primarily derived from studies conducted
following standardized guidelines, particularly those established by the Organisation for
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Economic Co-operation and Development (OECD). Below are detailed methodologies for key

experiments.

Aquatic Toxicity Testing

1.

OECD 203: Fish, Acute Toxicity Test

Objective: To determine the median lethal concentration (LC50) of a substance to fish over a
96-hour exposure period.

Test Organism: Commonly Oncorhynchus mykiss (Rainbow Trout) or other sensitive fish
species.

Methodology:
o Fish are acclimated to laboratory conditions.

o Arange of test concentrations and a control group are prepared. At least five
concentrations in a geometric series are typically used.

o Fish are introduced to the test vessels containing the respective concentrations. A static,
semi-static, or flow-through system can be used.

o The exposure period is 96 hours.
o Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

o Water quality parameters (pH, dissolved oxygen, temperature) are monitored throughout
the test.

o The 96-hour LC50 is calculated using appropriate statistical methods.

. OECD 202: Daphnia sp. Acute Immobilisation Test

Objective: To determine the concentration of a substance that causes 50% of Daphnia
magna to become immobilized after 48 hours.

Test Organism:Daphnia magna, less than 24 hours old.
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Methodology:

o Neonates are exposed to a series of concentrations of the test substance in a static
system.

o At least five concentrations are tested, with a control group.
o The daphnids are observed at 24 and 48 hours for immobilization (i.e., inability to swim).
o The 48-hour EC50 for immobilization is determined.
. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test
Objective: To assess the effect of a substance on the growth of freshwater algae.
Test Organism: Typically Pseudokirchneriella subcapitata.
Methodology:

o Exponentially growing algal cultures are exposed to various concentrations of the test
substance.

o The test is conducted over 72 hours under constant illumination and temperature.

o Algal growth is measured at 24, 48, and 72 hours, usually by cell counts or
spectrophotometry.

o The endpoint is the inhibition of growth rate (ErC50).
. OECD 211: Daphnia magna Reproduction Test

Objective: To determine the chronic effects of a substance on the reproduction of Daphnia
magna.

Test Organism:Daphnia magna.

Methodology:
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[e]

Young female daphnids are exposed to a range of concentrations of the test substance for
21 days.

[e]

The test medium is renewed periodically (semi-static design).

o

The total number of living offspring produced per parent animal is recorded.

[¢]

The No Observed Effect Concentration (NOEC) for reproduction is determined.

Terrestrial Toxicity Testing

1. OECD 213 & 214: Honeybees, Acute Oral and Contact Toxicity Tests

» Objective: To determine the acute oral and contact LD50 of a substance to honeybees.
o Test Organism:Apis mellifera.

e Methodology (Oral - OECD 213):

o Bees are starved for a short period before being offered a sucrose solution containing the
test substance at various concentrations.

o Mortality is recorded at 4, 24, and 48 hours (and can be extended to 96 hours).
o The LD50 is calculated based on the amount of substance ingested.
e Methodology (Contact - OECD 214):

o A precise dose of the test substance is applied topically to the dorsal thorax of
anesthetized bees.

o Mortality is observed at the same intervals as the oral test.
o The contact LD50 is determined.
2. OECD 222: Earthworm Reproduction Test

o Objective: To assess the effects of a substance on the reproduction and mortality of
earthworms.
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o Test Organism:Eisenia fetida.
o Methodology:

o Adult earthworms are exposed to the test substance mixed into an artificial soil substrate
for 28 days.

o Mortality and changes in body weight are assessed.

o The adult worms are then removed, and the soil is incubated for another 28 days to allow
for the hatching of cocoons.

o The number of juvenile worms is counted.
o The LC50 for adult mortality and the NOEC for reproduction are determined.

Mandatory Visualizations
Signaling Pathway

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Branched-Chain Amino Acids

,8-Dihydroxy- ‘ [
a-Acetolactate H ol | | f
aKetot - ubstrate. Acetola ?'nnase ‘
Aceto a,B-Dihydroxy- a-Keto-B-
o a-Aceto-cchydroxybutyrate H pmethyivalerate metyvalerae |
s 0 enzyme

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Acclimation
of Fish

Prepare Test Solutions
(=5 concentrations + control)

l

Introduce Fish to
Test Vessels

Monitor Mortality & Sublethal Effects
(24, 48, 72, 96h)

Monitor Water Quality
(pH, DO, Temp)

End of 96h Exposure
Statistical Analysis
(LC50 Calculation)

Final Report

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Prepare Artificial Soil
with Test Substance

Introduce Adult Earthworms
(28-day exposure)

Assess Adult Mortality
& Body Weight

Remove Adult Worms

Incubate Soil for Cocoon Hatching
(28 days)

Count Juvenile Worms

Statistical Analysis
(LC50 & NOEC)

Final Report T

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b046393?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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